![molecular formula C9H10ClNO B15309180 6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol](/img/structure/B15309180.png)
6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol is a chemical compound belonging to the class of isoquinolines. Isoquinolines are heterocyclic aromatic organic compounds that are structurally related to quinoline. This compound is characterized by the presence of a chlorine atom at the 6th position and a hydroxyl group at the 7th position on the isoquinoline ring, along with a tetrahydro configuration at positions 1, 2, 3, and 4.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 6-chloroisoquinoline.
Reduction: The isoquinoline ring is reduced to form the tetrahydroisoquinoline derivative. This reduction can be achieved using hydrogenation in the presence of a catalyst such as palladium on carbon (Pd/C) under mild conditions.
Industrial Production Methods
Industrial production methods for this compound may involve large-scale hydrogenation and hydroxylation processes. These methods are optimized for high yield and purity, often utilizing continuous flow reactors and advanced catalytic systems to ensure efficient and cost-effective production.
Chemical Reactions Analysis
Types of Reactions
6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde derivative.
Reduction: The compound can be further reduced to remove the chlorine atom, resulting in a fully saturated isoquinoline derivative.
Substitution: The chlorine atom at the 6th position can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as chromium trioxide (CrO3) or pyridinium chlorochromate (PCC) are commonly used for oxidation reactions.
Reduction: Catalytic hydrogenation using Pd/C or lithium aluminum hydride (LiAlH4) can be employed for reduction reactions.
Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are used for substitution reactions.
Major Products
Oxidation: Formation of 6-chloro-1,2,3,4-tetrahydro-7-isoquinolinone.
Reduction: Formation of 1,2,3,4-tetrahydro-7-isoquinolinol.
Substitution: Formation of 6-substituted derivatives such as 6-methoxy-1,2,3,4-tetrahydro-7-isoquinolinol.
Scientific Research Applications
6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex isoquinoline derivatives.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for neurodegenerative diseases and other medical conditions.
Industry: It is used in the development of specialty chemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:
Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.
Receptor Interaction: Modulating receptor activity, leading to changes in cellular signaling.
Gene Expression: Influencing gene expression and protein synthesis.
Comparison with Similar Compounds
6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol can be compared with other similar compounds, such as:
1,2,3,4-Tetrahydroisoquinoline: Lacks the chlorine and hydroxyl groups, making it less reactive.
6-Methoxy-1,2,3,4-tetrahydro-7-isoquinolinol: Contains a methoxy group instead of a chlorine atom, leading to different chemical properties.
7-Isoquinolinol: Lacks the tetrahydro configuration, resulting in different biological activities.
The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.
Properties
Molecular Formula |
C9H10ClNO |
---|---|
Molecular Weight |
183.63 g/mol |
IUPAC Name |
6-chloro-1,2,3,4-tetrahydroisoquinolin-7-ol |
InChI |
InChI=1S/C9H10ClNO/c10-8-3-6-1-2-11-5-7(6)4-9(8)12/h3-4,11-12H,1-2,5H2 |
InChI Key |
QWRJXTRZXKXBQN-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCC2=CC(=C(C=C21)Cl)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.